Cas no 51417-52-8 (2,4-Dichlorobenzoic anhydride)
2,4-Dichlorobenzoic anhydride structure
Product Name:2,4-Dichlorobenzoic anhydride
CAS No:51417-52-8
MF:C14H6Cl4O3
MW:364.007640361786
CID:1571418
PubChem ID:14822859
Update Time:2025-04-21
2,4-Dichlorobenzoic anhydride Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Dichlorobenzoic anhydride
- LogP
- 51417-52-8
- AKOS025396797
- Benzoic acid, 2,4-dichloro-, anhydride
- SCHEMBL1501319
- DTXSID401282263
- MEIRCVABHWFXDR-UHFFFAOYSA-N
- (2,4-Dichlorobenzoyl) 2,4-dichlorobenzoate
-
- Inchi: 1S/C14H6Cl4O3/c15-7-1-3-9(11(17)5-7)13(19)21-14(20)10-4-2-8(16)6-12(10)18/h1-6H
- InChI Key: MEIRCVABHWFXDR-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1C(=O)OC(C1C=CC(=CC=1Cl)Cl)=O)Cl
Computed Properties
- Exact Mass: 361.90728
- Monoisotopic Mass: 361.907105g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 368
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
2,4-Dichlorobenzoic anhydride Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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